Cas no 2229561-22-0 (1-(2-chloro-4-fluorophenyl)-2-fluoroethan-1-ol)

• Product Name: 1-(2-chloro-4-fluorophenyl)-2-fluoroethan-1-ol
• CAS No: 2229561-22-0
• MF: C₈H₇ClF₂O
• MW: 192.590388536453
• CID: 5968663
• PubChem ID: 165884102
• Update Time: 2025-06-13

1-(2-chloro-4-fluorophenyl)-2-fluoroethan-1-ol Chemical and Physical Properties

Names and Identifiers

• 2-Chloro-4-fluoro-α-(fluoromethyl)benzenemethanol
• 1-(2-chloro-4-fluorophenyl)-2-fluoroethan-1-ol
• EN300-1977551
• 2229561-22-0

• Inchi： 1S/C8H7ClF2O/c9-7-3-5(11)1-2-6(7)8(12)4-10/h1-3,8,12H,4H2
• InChI Key： XBJLNZJXZNTISW-UHFFFAOYSA-N
• SMILES： C(C1C=CC(=CC=1Cl)F)(O)CF

Computed Properties

• Exact Mass: 192.0153489g/mol
• Monoisotopic Mass: 192.0153489g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 145
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 20.2Ų

Additional information on 1-(2-chloro-4-fluorophenyl)-2-fluoroethan-1-ol

Comprehensive Overview of 1-(2-chloro-4-fluorophenyl)-2-fluoroethan-1-ol (CAS No. 2229561-22-0)

1-(2-chloro-4-fluorophenyl)-2-fluoroethan-1-ol (CAS No. 2229561-22-0) is a fluorinated organic compound with significant potential in pharmaceutical and agrochemical research. This compound, characterized by its unique chloro-fluorophenyl and fluoroethyl functional groups, has garnered attention due to its versatile applications in drug discovery and material science. Researchers are increasingly exploring its role as a building block for synthesizing complex molecules, particularly in the development of bioactive intermediates.

The structural features of 1-(2-chloro-4-fluorophenyl)-2-fluoroethan-1-ol make it a valuable candidate for structure-activity relationship (SAR) studies. Its fluorine substituents enhance metabolic stability and bioavailability, which are critical factors in modern medicinal chemistry. Recent trends in AI-driven drug design have highlighted the importance of such fluorinated compounds, as they align with the growing demand for targeted therapeutics with improved efficacy and safety profiles.

In the context of green chemistry, the synthesis of CAS No. 2229561-22-0 has been optimized to minimize environmental impact. Innovations in catalytic fluorination and solvent-free reactions have been applied to its production, addressing the industry's shift toward sustainable manufacturing. This aligns with global initiatives like the UN Sustainable Development Goals (SDGs), particularly Goal 12 (Responsible Consumption and Production).

Analytical characterization of 1-(2-chloro-4-fluorophenyl)-2-fluoroethan-1-ol typically involves advanced techniques such as NMR spectroscopy, high-resolution mass spectrometry (HRMS), and HPLC purity analysis. These methods ensure compliance with stringent quality control standards, which are essential for its use in preclinical research. The compound's logP value and water solubility data are frequently requested by researchers evaluating its ADME properties.

Emerging applications of CAS No. 2229561-22-0 include its exploration in proteolysis-targeting chimera (PROTAC) development and covalent inhibitor design. Its electrophilic reactivity profile makes it suitable for click chemistry modifications, a hot topic in bioconjugation studies. Additionally, its potential as a PET tracer precursor is being investigated, leveraging the fluorine-18 isotope for diagnostic imaging.

From a commercial perspective, the demand for fluorinated building blocks like 1-(2-chloro-4-fluorophenyl)-2-fluoroethan-1-ol is rising due to the patent expiration wave in the pharmaceutical industry. Companies are actively seeking novel scaffolds to develop next-generation therapeutics, driving innovation in custom synthesis services. Regulatory guidelines such as REACH and ICH Q3D ensure its safe handling and transportation.

Future research directions for CAS No. 2229561-22-0 may focus on its enantioselective synthesis to access optically pure forms for chiral drug development. The integration of machine learning algorithms in retrosynthetic planning could further optimize its production routes. As the scientific community continues to explore halogen-bonding interactions, this compound's molecular recognition properties may unlock new applications in supramolecular chemistry.